Cas no 2137566-74-4 (Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate)

• Product Name: Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate
• CAS No: 2137566-74-4
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 6137777
• PubChem ID: 165956417
• Update Time: 2025-10-11

Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate
• 2137566-74-4
• EN300-785074
• Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C11H9BrO3/c1-6-3-7(12)4-8-9(11(13)14-2)5-15-10(6)8/h3-5H,1-2H3
• InChI Key： STUQGWZDHHLROK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)C(C(=O)OC)=CO2

Computed Properties

• Exact Mass: 267.97351g/mol
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.4Ų

Additional information on Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate

Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate: A Comprehensive Overview

Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate, with the CAS number 2137566-74-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a furan ring fused to a benzene ring. The presence of substituents such as bromine and methyl groups at specific positions on the benzofuran framework imparts unique electronic and structural properties to this compound.

The structure of Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate is characterized by a benzofuran core with a bromine atom at position 5, a methyl group at position 7, and a carboxylate ester group at position 3. This specific substitution pattern makes it a valuable molecule for various applications, including drug design, agrochemicals, and advanced materials. Recent studies have highlighted its potential as a building block for constructing bioactive molecules due to its ability to undergo diverse chemical transformations.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to act as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, studies published in the Journal of Medicinal Chemistry have demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes associated with chronic inflammatory diseases. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its medicinal applications, Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate has found utility in the field of materials science. Its aromaticity and functional groups make it suitable for use in the synthesis of advanced polymers and organic semiconductors. Recent advancements in this area have leveraged its electronic properties to develop high-performance organic electronics, including flexible displays and photovoltaic devices.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and esterification. Researchers have optimized these reactions to achieve high yields and purity levels. For example, a study published in the Chemical Communications journal reported an efficient synthesis route using microwave-assisted conditions, which significantly reduced reaction times while maintaining product quality.

From an environmental perspective, the compound's biodegradability and ecological impact have been studied to ensure sustainable practices in its production and application. Research indicates that under specific conditions, it can undergo microbial degradation, minimizing its environmental footprint.

In conclusion, Methyl 5-bromo-7-methyl-1-benzofuran-3-carboxylate stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.